Cas no 14572-56-6 (Phenol,3,4,6-trichloro-2-nitro-, 1-(N-phenylcarbamate))

• Product Name: Phenol,3,4,6-trichloro-2-nitro-, 1-(N-phenylcarbamate)
• CAS No: 14572-56-6
• MF: C₁₃H₇Cl₃N₂O₄
• MW: 361.564680337906
• CID: 142589
• PubChem ID: 99239
• Update Time: 2025-04-19

Phenol,3,4,6-trichloro-2-nitro-, 1-(N-phenylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol,3,4,6-trichloro-2-nitro-, 1-(N-phenylcarbamate)
• (3,4,6-trichloro-2-nitrophenyl) N-phenylcarbamate
• 2-Nitro-3,4,6-trichlorophenol phenylcarbamate
• AC1L40R9
• BRN 2901055
• Carbamic acid, phenyl-, 2-nitro-3,4,6-trichlorophenyl ester
• NSC 202826
• NSC-202826
• Phenol, 2-nitro-3,4,6-trichloro-, phenylcarbamate
• WLN: WNR BG CG EG FOVMR
• Phenol,4,6-trichloro-2-nitro-, carbanilate ester
• Phenol, 3,4,6-trichloro-2-nitro-, 1-(N-phenylcarbamate)
• Carbamic acid, 2-nitro-3,4,6-trichlorophenyl ester
• 2-Nitro-3,6-trichlorophenol phenylcarbamate
• Phenol, 3,4,6-trichloro-2-nitro-, phenylcarbamate (ester)
• DTXSID20163146
• 14572-56-6
• Phenol, 3,4,6-trichloro-2-nitro-, carbanilate ester
• 3,4,6-Trichloro-2-nitrophenyl carbanilate
• NSC202826
• Phenol,4,6-trichloro-, phenylcarbamate
• 9TVW7HHZ74
• Phenol,4,6-trichloro-2-nitro-, phenylcarbamate (ester)

• Inchi： 1S/C13H7Cl3N2O4/c14-8-6-9(15)12(11(10(8)16)18(20)21)22-13(19)17-7-4-2-1-3-5-7/h1-6H,(H,17,19)
• InChI Key： JHRWACNGISVENE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1OC(NC1C=CC=CC=1)=O)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 359.94731
• Monoisotopic Mass: 359.947140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47
• LogP: 5.76210